Cas no 27208-79-3 (a-D-Glucopyranoside, a-D-glucopyranosyl2-amino-2-deoxy-)
27208-79-3 structure
Product Name:a-D-Glucopyranoside, a-D-glucopyranosyl2-amino-2-deoxy-
CAS No:27208-79-3
MF:C12H23NO10
MW:341.311724901199
CID:260859
PubChem ID:213871
Update Time:2025-04-19
a-D-Glucopyranoside, a-D-glucopyranosyl2-amino-2-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- a-D-Glucopyranoside, a-D-glucopyranosyl2-amino-2-deoxy-
- (8S,9S,10R,13S,14S,16R,17S)-17-acetyl-10,13-dimethyl-16-(nitromethyl)-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- trehalosamine
- alpha-D-Glucopyranoside, alpha-D-glucopyranosyl 2-amino-2-deoxy-
- DTXSID201317533
- 27208-79-3
- CHEBI:32525
- alpha-D-Glucopyranosyl 2-amino-2-deoxy-alpha-D-glucopyranoside
- 2-amino-2-deoxy-alpha-D-glucopyranosyl alpha-D-glucopyranoside
- Glcp-(1<->1)-alpha-D-GlcNp
- WURCS=2.0/2,2,1/[a2122h-1a_1-5][a2122h-1a_1-5_2*N]/1-2/a1-b1
- SCHEMBL206428
- Glucopyranoside, alpha-D-glucopyranosyl 2-amino-2-deoxy-, alpha-D-
- Q27114973
- 2-Trehalosamine
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- Inchi: 1S/C12H23NO10/c13-5-8(18)6(16)3(1-14)21-11(5)23-12-10(20)9(19)7(17)4(2-15)22-12/h3-12,14-20H,1-2,13H2/t3-,4-,5-,6-,7-,8-,9+,10-,11-,12-/m1/s1
- InChI Key: YSVQUZOHQULZQP-OCEKCAHXSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N
Computed Properties
- Exact Mass: 341.13219593g/mol
- Monoisotopic Mass: 341.13219593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.4
- Topological Polar Surface Area: 195Ų
a-D-Glucopyranoside, a-D-glucopyranosyl2-amino-2-deoxy- Related Literature
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Vikram A. Sarpe,Suvarn S. Kulkarni Org. Biomol. Chem. 2013 11 6460
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Karishma Kalera,Alicyn I. Stothard,Peter J. Woodruff,Benjamin M. Swarts Chem. Commun. 2020 56 11528
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Irshad Ahmad Zargar,Bisma Rasool,Norein Sakander,Debaraj Mukherjee Chem. Commun. 2023 59 10448
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4. Chemical modification of trehalose. Part XII. Synthesis of azido- and amino-trehaloses via epoxide derivativesL. Hough,P. A. Munroe,A. C. Richardson,Y. Ali,S. T. K. Bukhari J. Chem. Soc. Perkin Trans. 1 1973 287
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5. ‘Le BOP’ reagent and imidazole for selective O-acylation of trehaloseYves Chapleur,Bertrand Castro,Raoul Toubiana J. Chem. Soc. Perkin Trans. 1 1980 1940
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